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Compound of Interest

Compound Name:
N-(5-amino-2-

methylphenyl)acetamide

Cat. No.: B181758 Get Quote

Technical Guide: N-(5-amino-2-
methylphenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for N-(5-amino-
2-methylphenyl)acetamide (CAS No: 5434-30-0), a key intermediate in various chemical

syntheses. The information is compiled to assist researchers, scientists, and drug development

professionals in the safe handling, storage, and use of this compound.

Chemical and Physical Properties
N-(5-amino-2-methylphenyl)acetamide is a solid organic compound with the molecular

formula C₉H₁₂N₂O.[1][2] Its chemical structure features an acetamide group and an amino

group attached to a toluene backbone.
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Property Value Source

CAS Number 5434-30-0 [1][2]

Molecular Formula C₉H₁₂N₂O [1][2][3]

Molecular Weight 164.21 g/mol [1][3]

Purity 98% [1]

Physical Form Solid [1]

Melting Point 141 °C

Boiling Point 362.123 °C at 760 mmHg

Alternate Names

5'-Amino-2'-methylacetanilide,

2-acetylamino-4-aminotoluene,

N-(3-amino-6-methylphenyl)

acetamide, 3-acetamido-4-

methylaniline

[2][3]

Hazard Identification and Safety Precautions
While specific hazard classification for N-(5-amino-2-methylphenyl)acetamide is not readily

available in the provided search results, general precautions for handling chemical compounds

of this nature should be observed. Many related acetamide compounds are suspected of

causing cancer.[4][5]

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE is recommended when handling N-(5-amino-2-
methylphenyl)acetamide:
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Equipment Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection
Wear impervious, flame-resistant clothing and

protective gloves.

Respiratory Protection
Use a full-face respirator if exposure limits are

exceeded or if irritation occurs.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of personnel.

Procedure Protocol

Handling

Handle in a well-ventilated area. Avoid the

formation of dust and aerosols. Use non-

sparking tools to prevent electrostatic discharge.

Avoid contact with skin and eyes.[6]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[6] Recommended

storage temperature is 2-8°C. Keep away from

foodstuffs and incompatible materials.[6]

Experimental Protocols: Emergency Procedures
Detailed experimental protocols for specific applications of N-(5-amino-2-
methylphenyl)acetamide are not available in the provided safety data sheets. However,

established protocols for handling emergencies are outlined below.

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately.
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Exposure Route First-Aid Protocol

Inhalation Move the victim to fresh air.[6]

Skin Contact
Immediately remove all contaminated clothing.

Rinse the skin with water.[6]

Eye Contact Rinse with pure water for at least 15 minutes.[6]

Ingestion Rinse mouth with water.[6]

Fire-Fighting Measures
In case of a fire involving N-(5-amino-2-methylphenyl)acetamide, the following procedures

should be followed.

Measure Protocol

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[6]

Protective Actions
Firefighters should wear a self-contained

breathing apparatus if necessary.[6]

Accidental Release Measures
For accidental spills or releases, the following containment and cleanup protocol is

recommended.

Step Protocol

Personal Precautions Avoid dust formation.[6]

Environmental Precautions
Prevent further spillage or leakage if it is safe to

do so.[6]

Containment and Cleanup
Collect the spilled material and arrange for

disposal.[6]
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Visualized Workflow: Emergency Response
The following diagram illustrates the logical workflow for responding to an accidental exposure

to N-(5-amino-2-methylphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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